1-(6-Amino-3,4-dihydroquinolin-1(2H)-yl)-2-(dimethylamino)ethanone

• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 1-(6-amino-3,4-dihydro-2H-quinolin-1-yl)-2-(dimethylamino)ethanone
• InChI: InChI=1S/C13H19N3O/c1-15(2)9-13(17)16-7-3-4-10-8-11(14)5-6-12(10)16/h5-6,8H,3-4,7,9,14H2,1-2H3
• InChI Key: HUKCDPFLFFJKOO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(=O)N1CCCC2=C1C=CC(=C2)N

Description

1-(6-Amino-3,4-dihydroquinolin-1(2H)-yl)-2-(dimethylamino)ethanone is a nitrogen-containing heterocyclic compound featuring a 3,4-dihydroquinoline scaffold substituted with an amino group at position 6 and a dimethylaminoethyl ketone moiety at position 1.

Key Synthetic Route: The compound is synthesized via catalytic hydrogenation of the nitro precursor (1-(2-(dimethylamino)ethyl)-6-nitro-3,4-dihydroquinolin-2(1H)-one) using Raney nickel and hydrazine hydrate, yielding a 98% product as a colorless oil. Its structure is confirmed by 1H NMR (δ 2.31 ppm for dimethylamino protons) and ESI-MS (m/z 234.2 [M+1]) .

Biological Activity

1-(6-Amino-3,4-dihydroquinolin-1(2H)-yl)-2-(dimethylamino)ethanone, with the CAS number 1503948-15-9, is a compound of interest due to its potential biological activities. This compound belongs to the class of quinoline derivatives, which have been studied for various pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects. This article reviews the biological activity of this compound based on available literature and research findings.

• Molecular Formula : C13H19N3O
• Molar Mass : 233.31 g/mol
• Density : 1.160 ± 0.06 g/cm³ (predicted)
• Boiling Point : 481.4 ± 45.0 °C (predicted)
• pKa : 7.50 ± 0.28 (predicted)

The biological activity of 1-(6-Amino-3,4-dihydroquinolin-1(2H)-yl)-2-(dimethylamino)ethanone is primarily attributed to its ability to interact with various biological targets, including enzymes involved in neurotransmitter regulation and oxidative stress pathways.

Enzyme Inhibition

Research has shown that compounds similar to this structure exhibit significant inhibition of acetylcholinesterase (AChE) and monoamine oxidases (MAOs), which are crucial for neurodegenerative disease treatment. For instance, a related compound demonstrated IC50 values of 0.28 µM for AChE and 0.91 µM for hMAO-A, indicating potent inhibitory effects on these enzymes .

Neuroprotective Effects

The compound's potential neuroprotective effects are underscored by studies indicating its ability to cross the blood-brain barrier (BBB). This property is essential for therapeutic agents aimed at treating conditions like Alzheimer's disease (AD). The ability to inhibit AChE suggests that this compound could help increase acetylcholine levels in the brain, potentially improving cognitive function in AD patients.

Antioxidant Activity

Antioxidant activity is another critical aspect of this compound's profile. Compounds derived from the quinoline family have been shown to exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress in cells . These effects are beneficial in preventing cellular damage associated with various diseases.

Cytotoxicity Studies

In vitro cytotoxicity studies have indicated varying degrees of effectiveness against cancer cell lines. For example, certain derivatives showed IC50 values indicating moderate cytotoxicity against A549 lung cancer cells . However, further studies are needed to evaluate the selectivity and safety profile of these compounds in vivo.

Study on Hybrid Compounds

A study explored hybrid compounds combining features from 3,4-dihydroquinolinone and dithiocarbamate structures. The most promising candidate exhibited strong inhibition against AChE and MAOs while demonstrating low toxicity in both in vitro and in vivo models . This indicates that modifications to the core structure can enhance biological activity.

Synthesis and Evaluation

Another investigation synthesized new derivatives of 7-amino-3,4-dihydroquinolin-2(1H)-one and assessed their inhibition of human carbonic anhydrase enzymes. The results showed that some compounds had significant inhibitory effects on hCA II but were less effective against hCA I . This specificity may provide insights into designing targeted therapies.

Data Tables

Biological Activity	IC50 Values	Reference
AChE Inhibition	0.28 µM
hMAO-A Inhibition	0.91 µM
hCA II Inhibition	15.7 - 65.7 µM
Cytotoxicity (A549 Cells)	IC50 = 26.87 µg/ml

Comparison with Similar Compounds

Comparison with Structural Analogs

Modifications in the 3,4-Dihydroquinoline Core

Substituent Variations on the Nitrogen Side Chain

• Compound 24: 6-Amino-1-(2-(1-methylpyrrolidin-2-yl)ethyl)-3,4-dihydroquinolin-2(1H)-one Replaces the dimethylamino group with a methylpyrrolidine moiety. Synthesized via hydrogenation with Pd/C (72.9% yield).
• Compound 27: N-(1-(2-(Diethylamino)ethyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)thiophene-2-carboximidamide Substitutes dimethylamino with diethylamino and adds a thiophene carboximidamide group. Lower yield (43.7%) compared to dimethylamino analogs, suggesting steric hindrance from diethyl groups .

Halogen and Heterocyclic Additions

• Compound 25: 6-Amino-1-(2-(dimethylamino)ethyl)-8-fluoro-3,4-dihydroquinolin-2(1H)-one Incorporates a fluorine atom at position 7.
• 1-(3,4-Dihydroquinolin-1(2H)-yl)-2-((4-hydroxy-6-methylpyrimidin-2-yl)thio)ethanone Replaces dimethylamino with a pyrimidinylthio group. Molecular weight: 315.4 g/mol. The pyrimidine-thioether linkage may confer antimicrobial activity, as seen in related oxadiazole derivatives .

Analogous Scaffolds: Indole and Quinoline Derivatives

• 1-(6-Amino-5-methoxyindolin-1-yl)-2-(dimethylamino)ethanone Replaces the dihydroquinoline core with an indoline ring. Molecular weight: 293.3 g/mol. Indole derivatives are known for serotonin receptor modulation, suggesting divergent biological targets compared to quinoline-based analogs .
• 4-(3,4-Dimethoxyphenyl)-3,6-dimethyl-2-phenyl-3,4-dihydroquinolin-1(2H)-yl)methanone Features a furan-2-yl methanone substituent and dimethoxyphenyl group. This compound’s extended aromatic system may enhance π-π stacking interactions in enzyme inhibition .

Preparation Methods

Synthesis of Related Compounds

• Synthesis of 6-Amino-3,4-dihydroquinolin-2(1H)-one : This compound can be synthesized by reducing 1-methyl-6-nitro-3,4-dihydro-1H-quinolin-2-one using iron powder and ammonium chloride in ethanol and water under reflux conditions.

• Alkylation and Coupling Reactions : Compounds similar to the target can be prepared by alkylation of quinoline derivatives with chloroalkylamine hydrochlorides, followed by reduction of nitro groups to amines and subsequent coupling reactions.

Chemical Reactions and Conditions

Reaction Step	Reagents	Conditions	Yield/Outcome
Reduction of Nitro Group	Iron powder, Ammonium chloride	Ethanol/Water, Reflux, 2 hours	High yield of amine derivative
Alkylation	Chloroalkylamine hydrochloride, Base (e.g., K2CO3)	DMF, Room temperature	Formation of alkylated quinoline derivatives
Coupling Reaction	Thiophene-2-carbimidothioate hydroiodide	Ethanol, Room temperature	Formation of final compound

Analysis and Characterization

Characterization of the final compound can be achieved through various analytical techniques:

• Mass Spectrometry (MS) : To confirm the molecular weight and structure.
• Nuclear Magnetic Resonance (NMR) : To determine the molecular structure and purity.
• Infrared Spectroscopy (IR) : To identify functional groups.